Cas no 87988-73-6 (1,4-Butanedisulfonamide, 1,1,2,2,3,3,4,4-octafluoro-)

• Product Name: 1,4-Butanedisulfonamide, 1,1,2,2,3,3,4,4-octafluoro-
• CAS No: 87988-73-6
• MF: C₄H₄F₈N₂O₄S₂
• MW: 360.202786445618
• CID: 649507
• PubChem ID: 11631855
• Update Time: 2025-04-19

1,4-Butanedisulfonamide, 1,1,2,2,3,3,4,4-octafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedisulfonamide, 1,1,2,2,3,3,4,4-octafluoro-
• 1,1,2,2,3,3,4,4-octafluorobutane-1,4-disulfonamide
• CHEMBL1088732
• DTXSID70469766
• SCHEMBL867460
• 87988-73-6
• octafluorobutane-1,4-disulfonamide

• Inchi： 1S/C4H4F8N2O4S2/c5-1(6,3(9,10)19(13,15)16)2(7,8)4(11,12)20(14,17)18/h(H2,13,15,16)(H2,14,17,18)
• InChI Key： PAKRUAYDOWBCTC-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)S(N)(=O)=O)(F)F)(F)F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 359.94847426g/mol
• Monoisotopic Mass: 359.94847426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 137Ų